Cas no 90185-28-7 (1H-Pyrazole-4-sulfonyl isocyanate, 1,3,5-trimethyl-)

1H-Pyrazole-4-sulfonyl isocyanate, 1,3,5-trimethyl- structure
90185-28-7 structure
Product Name:1H-Pyrazole-4-sulfonyl isocyanate, 1,3,5-trimethyl-
CAS No:90185-28-7
MF:C7H9N3O3S
MW:215.229659795761
CID:792067
PubChem ID:71429751
Update Time:2025-04-19

1H-Pyrazole-4-sulfonyl isocyanate, 1,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-sulfonyl isocyanate, 1,3,5-trimethyl-
    • 1,3,5-trimethyl-N-(oxomethylidene)pyrazole-4-sulfonamide
    • DTXSID50848419
    • 1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl isocyanate
    • 90185-28-7
    • Inchi: 1S/C7H9N3O3S/c1-5-7(6(2)10(3)9-5)14(12,13)8-4-11/h1-3H3
    • InChI Key: JTKXBUMEAJTNRP-UHFFFAOYSA-N
    • SMILES: S(C1C(C)=NN(C)C=1C)(N=C=O)(=O)=O

Computed Properties

  • Exact Mass: 215.03646233g/mol
  • Monoisotopic Mass: 215.03646233g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 89.8Ų
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